Cas no 63216-69-3 (2,5-Octadiene)
2,5-Octadiene structure
Product Name:2,5-Octadiene
2,5-Octadiene Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Octadiene
- octa-2,5-diene
- 63216-69-3
- DTXSID50334847
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- Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h3,5-6,8H,4,7H2,1-2H3
- InChI Key： GDDAJHJRAKOILH-UHFFFAOYSA-N
- SMILES： C(C)C=CCC=CC
Computed Properties
- Exact Mass: 110.10962
- Monoisotopic Mass: 110.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2,5-Octadiene Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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